N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[5-[(4-chlorophenyl)methyl]-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H12ClN3O3S/c18-12-4-1-10(2-5-12)7-15-20-21-17(25-15)19-16(22)11-3-6-13-14(8-11)24-9-23-13/h1-6,8H,7,9H2,(H,19,21,22)
• InChI Key: YUXWNNWLWWXRNW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=NN=C(S3)CC4=CC=C(C=C4)Cl
• Molecular Formula: C17H12ClN3O3S
• Molecular Weight: 373.8 g/mol

Description

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied to determine its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide is not fully understood. However, studies have shown that this compound exerts its antiproliferative activity by inducing cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the activity of acetylcholinesterase by binding to the active site of the enzyme, thereby preventing the degradation of acetylcholine.
Biochemical and Physiological Effects:
N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce oxidative stress in cancer cells, leading to cell death. Additionally, this compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and tyrosinase, an enzyme that is involved in the production of melanin.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide in lab experiments is its potent antiproliferative activity against various cancer cell lines. Additionally, this compound has been shown to exhibit inhibitory activity against various enzymes, making it a useful tool for studying enzyme activity. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain assays.

Future Directions

There are several future directions for research on N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide. One area of research is the development of more potent analogs of this compound for use as anticancer agents. Additionally, further studies are needed to determine the mechanism of action of this compound and its effects on various enzymes. Finally, more research is needed to determine the potential applications of this compound in the treatment of other diseases, such as Alzheimer's disease.

Scientific Research Applications

N-[5-(4-chlorobenzyl)-1,3,4-thiadiazol-2-yl]-1,3-benzodioxole-5-carboxamide has been extensively studied for its potential applications in various fields. One of the main areas of research is its use as an anticancer agent. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of acetylcholine, a neurotransmitter that is important for memory and learning.